Cas no 1934665-26-5 (1-Methyl-3-(6-methylpyridazin-3-yl)-1H-pyrazol-5-amine)

• Product Name: 1-Methyl-3-(6-methylpyridazin-3-yl)-1H-pyrazol-5-amine
• CAS No: 1934665-26-5
• MF: C₉H₁₁N₅
• MW: 189.217140436172
• CID: 5695247
• PubChem ID: 130819722
• Update Time: 2025-10-28

1-Methyl-3-(6-methylpyridazin-3-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1150164
• 1-Methyl-3-(6-methylpyridazin-3-yl)-1H-pyrazol-5-amine
• 1934665-26-5
• 1H-Pyrazol-5-amine, 1-methyl-3-(6-methyl-3-pyridazinyl)-

• Inchi： 1S/C9H11N5/c1-6-3-4-7(12-11-6)8-5-9(10)14(2)13-8/h3-5H,10H2,1-2H3
• InChI Key： HQYISLJQXVQXAB-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(C2=CC=C(C)N=N2)=N1)N

Computed Properties

• Exact Mass: 189.10144537g/mol
• Monoisotopic Mass: 189.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 477.1±45.0 °C(Predicted)
• pka: 1.95±0.10(Predicted)

Additional information on 1-Methyl-3-(6-methylpyridazin-3-yl)-1H-pyrazol-5-amine

1-Methyl-3-(6-methylpyridazin-3-yl)-1H-pyrazol-5-amine: A Comprehensive Overview

1-Methyl-3-(6-methylpyridazin-3-yl)-1H-pyrazol-5-amine (CAS No. 1934665-26-5) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of heterocyclic compounds, which are characterized by the presence of nitrogen atoms in their ring structures. The molecule's structure consists of a pyrazole ring fused with a pyridazine ring, both of which are substituted with methyl groups at specific positions. This combination of structural features makes it a promising candidate for various applications, particularly in drug discovery and advanced materials.

The synthesis of 1-Methyl-3-(6-methylpyridazin-3-yl)-1H-pyrazol-5-amine involves a multi-step process that typically includes nucleophilic aromatic substitution, coupling reactions, and oxidation steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high purity levels. These developments highlight the compound's potential for large-scale production in both academic and industrial settings.

One of the most notable applications of 1-Methyl-3-(6-methylpyridazin-3-yl)-1H-pyrazol-5-amine is in the field of pharmacology. Studies have demonstrated that this compound exhibits potent biological activity, particularly as an inhibitor of certain enzymes involved in disease pathways. For instance, recent research has shown that it can effectively inhibit histone deacetylases (HDACs), which are key targets in the treatment of cancer and neurodegenerative diseases. Its ability to modulate these enzymes suggests potential therapeutic benefits in addressing conditions such as Alzheimer's disease and various cancers.

In addition to its pharmacological applications, 1-Methyl-3-(6-methylpyridazin-3-yl)-1H-pyrazol-5-amine has also been investigated for its electronic properties. The compound's heterocyclic structure endows it with unique electronic characteristics, making it a candidate for use in organic electronics. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Preliminary studies indicate that it can enhance device performance by improving charge transport properties and emission efficiency.

The structural versatility of 1-Methyl-3-(6-methylpyridazin-3-yli)-1H-pyrazolium chloride also makes it an attractive scaffold for further chemical modifications. By introducing additional substituents or altering the positions of existing groups, chemists can tailor the compound's properties for specific applications. For example, substituting the methyl groups with other functional groups could enhance its solubility or bioavailability, making it more suitable for pharmaceutical use.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions and stability of 1-Methyl-3-(6-methylpyridazin-3-yli)-1H-pyrazolium chloride. Using density functional theory (DFT) calculations, researchers have mapped out the electronic distribution and reactivity patterns of the molecule. These findings have not only improved our understanding of its chemical behavior but also guided the design of more efficient synthetic routes and functional derivatives.

In conclusion, 1-Methyl-CAS No 1934665265 is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, coupled with recent breakthroughs in synthesis and application development, positions it as a valuable tool in both academic research and industrial innovation. As ongoing studies continue to uncover new properties and uses for this compound, its role in advancing science and technology is likely to expand further.